2H-1-Benzopyran-2-one, 4-[[(4-methylphenyl)sulfonyl]oxy]-

• CAS No.: 200055-89-6
• Molecular Formula: C16H12O5S
• Molecular Weight: 316.3 g/mol
• IUPAC Name: (2-oxochromen-4-yl) 4-methylbenzenesulfonate
• InChI: InChI=1S/C16H12O5S/c1-11-6-8-12(9-7-11)22(18,19)21-15-10-16(17)20-14-5-3-2-4-13(14)15/h2-10H,1H3
• InChI Key: AGSIRLLERPDOJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC2=CC(=O)OC3=CC=CC=C32

Description

2H-1-Benzopyran-2-one, 4-[[(4-methylphenyl)sulfonyl]oxy]- is a useful research compound. Its molecular formula is C16H12O5S and its molecular weight is 316.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-hydroxycoumarin (30.7 mmol, 4.98 g) and triethylamine (37.3 mmol, 5.2 mL) in THF (50 mL) is cooled to (0° C.). A THF solution (50 mL) of p-toluenesulfonyl chloride (33.5 mmol, 6.45 g) is added dropwise The mixture is stirred at 0° C. for 1.5 hrs., is filtered and the solid is washed with EtOAc. The filtrate is concentrated under reduced pressure and Et2O is added. The resulting precipitate is filtered, is washed with Et2O and is dried to afford the title compound (7.57 g, 79%); 1H NMR (CDCl3, 300 MHz) δ 7.91 (2H, m), 7.61 (2H, m), 7.34 (4H, m), 6.31 (1H, s), 1.55 (3H, s); MS (ESI, Pos.) calcd for C16H12O5S m/z [M+H]=317.0, found 317.0.